Cas no 213027-68-0 (8-(Benzyloxy)quinolin-5-amine)

• Product Name: 8-(Benzyloxy)quinolin-5-amine
• CAS No: 213027-68-0
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 5692805
• PubChem ID: 12382664
• Update Time: 2025-06-12

8-(Benzyloxy)quinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6600225
• 5-amino-8-benzyloxyquinoline
• 8-(BENZYLOXY)QUINOLIN-5-AMINE
• 213027-68-0
• EN300-1229320
• AKOS009509976
• 5-Quinolinamine, 8-(phenylmethoxy)-
• 8-(Benzyloxy)quinolin-5-amine

• Inchi： 1S/C16H14N2O/c17-14-8-9-15(16-13(14)7-4-10-18-16)19-11-12-5-2-1-3-6-12/h1-10H,11,17H2
• InChI Key： DRKMCIWZCWNKBI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=C(C2=CC=CN=C21)N

Computed Properties

• Exact Mass: 250.110613074g/mol
• Monoisotopic Mass: 250.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 459.4±35.0 °C(Predicted)
• pka: 3.88±0.29(Predicted)

Additional information on 8-(Benzyloxy)quinolin-5-amine

Recent Advances in the Study of 8-(Benzyloxy)quinolin-5-amine (CAS: 213027-68-0) in Chemical Biology and Pharmaceutical Research

The compound 8-(Benzyloxy)quinolin-5-amine (CAS: 213027-68-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in contemporary drug discovery efforts.

One of the key areas of investigation has been the antimicrobial properties of 8-(Benzyloxy)quinolin-5-amine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study revealed that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. Furthermore, its low cytotoxicity to mammalian cells suggests a favorable safety profile, making it a viable candidate for further development as an antibiotic.

In addition to its antimicrobial activity, 8-(Benzyloxy)quinolin-5-amine has also been investigated for its potential in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 highlighted its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The compound was found to induce apoptosis through the activation of caspase-3 and caspase-9 pathways. These findings underscore its potential as a lead compound for the development of new anticancer drugs.

The synthetic chemistry of 8-(Benzyloxy)quinolin-5-amine has also been a focal point of recent research. A study in Tetrahedron Letters (2023) described an optimized synthetic route that improves yield and purity while reducing the number of steps. This advancement is critical for scaling up production for preclinical and clinical studies. The study also explored the compound's structure-activity relationship (SAR), providing insights into how modifications to the benzyloxy and amine groups affect its biological activity.

Another noteworthy development is the exploration of 8-(Benzyloxy)quinolin-5-amine as a fluorescent probe. A 2024 paper in Analytical Chemistry demonstrated its utility in detecting metal ions, such as zinc and copper, in biological systems. The compound's unique fluorescence properties make it a valuable tool for studying metal ion homeostasis and its role in various diseases, including neurodegenerative disorders.

In conclusion, 8-(Benzyloxy)quinolin-5-amine (CAS: 213027-68-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with recent advancements in its synthesis and application, position it as a valuable asset in the development of new therapeutic agents and research tools. Future studies are expected to further explore its potential, particularly in combination therapies and targeted drug delivery systems.